Cas no 261763-09-1 (3-Chloro-2-Fluoro-5-(Trifluoromethyl)Benzyl Bromide)

• Product name: 3-Chloro-2-Fluoro-5-(Trifluoromethyl)Benzyl Bromide
• CAS No: 261763-09-1
• MF: C₈H₄BrClF₄
• MW: 291.467974662781
• MDL: MFCD01631513
• CID: 1078808
• PubChem ID: 2773764

3-Chloro-2-Fluoro-5-(Trifluoromethyl)Benzyl Bromide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-fluoro-5-(trifluoromethyl)-benzyl bromide
• 3-CHLORO-2-FLUORO-5-(TRIFLUOROMETHYL)BENZYLBROMIDE
• AC1MCNFA
• CTK5I9747
• JRD-0835
• MolPort-000-153-118
• PC0158
• 261763-09-1
• 1-(bromomethyl)-3-chloro-2-fluoro-5-(trifluoromethyl)benzene
• DTXSID00378695
• SCHEMBL2925876
• 3-Chloro-2-fluoro-5-(trifluoromethyl)benzyl bromide
• 3-chloro-2-fluoro-5-trifluoromethylbenzyl bromide
• PS-9923
• DB-240886
• MFCD01631513
• AKOS015848678
• G89511
• 3-Chloro-2-Fluoro-5-(Trifluoromethyl)Benzyl Bromide

• MDL： MFCD01631513
• Inchi： InChI=1S/C8H4BrClF4/c9-3-4-1-5(8(12,13)14)2-6(10)7(4)11/h1-2H,3H2
• InChI Key： SPNVJHWULHTZHG-UHFFFAOYSA-N
• SMILES： C1=C(CBr)C(=C(C=C1C(F)(F)F)Cl)F

Computed Properties

• Exact Mass: 289.91212
• Monoisotopic Mass: 289.91210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0Ų
• XLogP3: 4.1

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 213.1±35.0 °C at 760 mmHg
• Flash Point: 82.7±25.9 °C
• Refractive Index: 1.4990
• PSA: 0
• Vapor Pressure: 0.2±0.4 mmHg at 25°C

3-Chloro-2-Fluoro-5-(Trifluoromethyl)Benzyl Bromide Security Information

• Signal Word：warning
• Hazard Statement： Corrosive/Irritant
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Hazardous Material transportation number：UN3265
• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39
• Hazardous Material Identification：
• PackingGroup：III
• HazardClass：8
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 3-Chloro-2-Fluoro-5-(Trifluoromethyl)Benzyl Bromide

Comprehensive Overview of 3-Chloro-2-Fluoro-5-(Trifluoromethyl)Benzyl Bromide (CAS No. 261763-09-1)

3-Chloro-2-Fluoro-5-(Trifluoromethyl)Benzyl Bromide (CAS No. 261763-09-1) is a highly specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a benzyl bromide core with chloro, fluoro, and trifluoromethyl substituents, makes it a versatile building block for designing complex molecules. The compound's halogen-rich properties contribute to its reactivity, enabling applications in cross-coupling reactions and nucleophilic substitutions, which are critical in modern synthetic chemistry.

In recent years, the demand for fluorinated compounds like 3-Chloro-2-Fluoro-5-(Trifluoromethyl)Benzyl Bromide has surged due to their role in developing bioactive molecules. Researchers and industries are increasingly focusing on sustainable synthesis methods and green chemistry approaches to produce such compounds efficiently. This aligns with global trends emphasizing environmental responsibility and reduced carbon footprints in chemical manufacturing. The compound's CAS No. 261763-09-1 is frequently searched in academic databases and patent filings, reflecting its importance in cutting-edge research.

One of the key advantages of 3-Chloro-2-Fluoro-5-(Trifluoromethyl)Benzyl Bromide is its ability to act as a precursor in the synthesis of trifluoromethylated aromatic compounds, which are pivotal in drug discovery. The trifluoromethyl group enhances the metabolic stability and bioavailability of pharmaceutical candidates, addressing common challenges in medicinal chemistry. This has led to its incorporation in the development of targeted therapies and small-molecule inhibitors, particularly in oncology and CNS disease research.

From an industrial perspective, the compound's scalable production and high purity are critical for ensuring consistent performance in downstream applications. Manufacturers often highlight its storage stability and compatibility with standard laboratory protocols, making it a reliable choice for large-scale operations. Additionally, its role in agrochemical formulations has gained attention, as fluorinated compounds are known to improve the efficacy of pesticides and herbicides while minimizing environmental impact.

Emerging trends in AI-driven drug discovery and computational chemistry have further amplified interest in 3-Chloro-2-Fluoro-5-(Trifluoromethyl)Benzyl Bromide. Researchers leverage machine learning models to predict its reactivity and optimize synthetic pathways, reducing trial-and-error experimentation. This synergy between traditional chemistry and digital innovation underscores the compound's relevance in the era of Industry 4.0.

In summary, 3-Chloro-2-Fluoro-5-(Trifluoromethyl)Benzyl Bromide (CAS No. 261763-09-1) represents a critical intersection of chemistry, technology, and sustainability. Its applications span pharmaceuticals, agrochemicals, and materials science, driven by its unique structural features and adaptability to modern synthetic challenges. As scientific advancements continue, this compound is poised to remain a cornerstone in innovative chemical solutions.